Cas no 338959-43-6 (Ethyl 4-ethyl-2-methyloxazole-5-carboxylate)

Ethyl 4-ethyl-2-methyloxazole-5-carboxylate is a heterocyclic ester compound featuring an oxazole core substituted with ethyl and methyl groups at the 4- and 2-positions, respectively, and an ester functional group at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and fine chemical synthesis. The oxazole moiety contributes to its stability and reactivity, enabling its use in cyclization and functionalization reactions. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. Its well-defined molecular architecture makes it valuable for research and industrial applications requiring precise heterocyclic intermediates.
Ethyl 4-ethyl-2-methyloxazole-5-carboxylate structure
338959-43-6 structure
Product Name:Ethyl 4-ethyl-2-methyloxazole-5-carboxylate
CAS No:338959-43-6
MF:C9H13NO3
MW:183.204422712326
CID:2116271
PubChem ID:17947850
Update Time:2025-06-08

Ethyl 4-ethyl-2-methyloxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-ethyl-2-methyloxazole-5-carboxylate
    • PQXBJFLMBCDIAQ-UHFFFAOYSA-N
    • SCHEMBL6177971
    • G72403
    • 338959-43-6
    • DA-33884
    • Ethyl 4-ethyl-2-methyloxazole-5-carboxylate
    • Inchi: 1S/C9H13NO3/c1-4-7-8(9(11)12-5-2)13-6(3)10-7/h4-5H2,1-3H3
    • InChI Key: PQXBJFLMBCDIAQ-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC(=C1C(=O)OCC)CC

Computed Properties

  • Exact Mass: 183.08954328g/mol
  • Monoisotopic Mass: 183.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • XLogP3: 2.1

Ethyl 4-ethyl-2-methyloxazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1973236-100mg
Ethyl 4-ethyl-2-methyloxazole-5-carboxylate
338959-43-6 98%
100mg
¥1177.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1973236-250mg
Ethyl 4-ethyl-2-methyloxazole-5-carboxylate
338959-43-6 98%
250mg
¥2333.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1973236-1g
Ethyl 4-ethyl-2-methyloxazole-5-carboxylate
338959-43-6 98%
1g
¥5850.00 2024-05-18
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